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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 3,4-Dibromostyrene

CAS No.: 24162-64-9

Cat. No.: S13222284

Physical Properties of 2,4-Dibromostyrene

The table below summarizes the available physical data for one isomer of dibromostyrene. This information

is vital for planning experiments and assessing potential hazards like volatility or reactivity.

Property Value

Appearance Yellow to pale yellow to colorless oil [1]

Molecular Formula CsHeBr2 [1]

Molecular Weight 261.94 g/mol [1]

Boiling Point 268.2 °C at 760 mmHg [1]

Density 1.772 g/lcm3 [1]

Refractive Index 1.629 [1]

Recommended Storage Inert atmosphere, 2 to 8 °C (refrigerator), protected from light [1]

Safety Precautions and Handling
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Given the lack of a specific safety data sheet in the search results, the following precautions are based on

general principles for handling brominated organic compounds and the compound's properties.

e Personal Protective Equipment (PPE): Always wear appropriate gloves (e.g., nitrile), a lab coat,
and safety goggles. Use a fume hood to prevent inhalation of vapors, especially since it is an oily
liquid that may fume or have some volatility at room temperature [1].

e Storage and Stability: Store the compound in a refrigerator (2-8°C) under an inert atmosphere (e.g.,
nitrogen or argon) and in the dark [1]. This helps prevent decomposition, polymerization, or
discoloration. Because it is a styrene derivative, it may polymerize if exposed to heat, light, or

peroxides. Consider using a radical scavenger for long-term storage.
¢ First Aid Measures: In case of accidental exposure, take these immediate actions [2]:

o

[e]

(o]

Inhalation: Move the person to fresh air and seek immediate medical attention.

Skin Contact: Soap wash the affected area immediately and remove contaminated clothing.
Eye Contact: Irrigate the eyes with copious amounts of water for at least 15 minutes and seek
medical attention.

Ingestion: Do not induce vomiting. Seek medical attention immediately.

Experimental Workflow for Safe Handling

The following diagram outlines a logical workflow for safely handling dibromostyrene in the laboratory,

from preparation to waste disposal.
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1. Risk Assessment

2. Prepare Fume Hood

3. Don Appropriate PPE

4. Retrieve from Cold Storage

5. Weigh/Dispense Carefully

6. Use Under Inert Atmosphere

7. Properly Seal and Return

8. Dispose of Waste

End: Experiment Complete
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Frequently Asked Questions

Q1: What should I do if I notice the dibromostyrene has turned a darker color? Discoloration may
indicate the onset of decomposition or polymerization. Carefully inspect the container for signs of pressure

build-up. It is advisable to safely dispose of the material and open a new, fresh batch if possible.

Q2: Are there any known neurotoxicity risks with dibromostyrene? The search results did not provide
specific toxicological data for dibromostyrene. However, a study on the neurotoxicity of dibromoacetic acid
(a different compound) in rats was identified [3]. This finding should not be directly extrapolated to
dibromostyrene. The absence of data means you must apply the precautionary principle: treat the
compound as potentially highly toxic, avoid all skin contact and inhalation, and use the highest level of

containment.

Q3: The compound solidified in the refrigerator. How should I handle it? Some oily compounds can
solidify when cold. Allow the closed container to warm to room temperature slowly inside a fume hood to
avoid condensation of moisture into the product. Do not apply strong heat. Once it has liquefied, you can

proceed. If it does not liquefy at room temperature, consult the supplier's specifications or technical support.

A Final Note on Safety

The most critical step is to consult a Safety Data Sheet (SDS) from your chemical supplier before
working with this compound. The information provided here is a supplement to, not a replacement for, a

complete and specific SDS.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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